Cas no 77582-73-1 (Octanoyl chloride, 2-hexyl-)

• Product Name: Octanoyl chloride, 2-hexyl-
• CAS No: 77582-73-1
• MF: C₁₄H₂₇ClO
• MW: 246.816583871841
• CID: 535848
• PubChem ID: 71403260
• Update Time: 2025-04-19

Octanoyl chloride, 2-hexyl- Chemical and Physical Properties

Names and Identifiers

• Octanoyl chloride, 2-hexyl-
• 2-hexyloctanoyl chloride
• DTXSID00824182
• 77582-73-1
• A901100

• Inchi： 1S/C14H27ClO/c1-3-5-7-9-11-13(14(15)16)12-10-8-6-4-2/h13H,3-12H2,1-2H3
• InChI Key： HZPNSZFAYUWMBC-UHFFFAOYSA-N
• SMILES： ClC(C(CCCCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 246.17521
• Monoisotopic Mass: 246.1750432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07